Cas no 2679829-68-4 ((3S)-3-{(prop-2-en-1-yloxy)carbonylamino}-3-(thiophen-3-yl)propanoic acid)

• Product Name: (3S)-3-{(prop-2-en-1-yloxy)carbonylamino}-3-(thiophen-3-yl)propanoic acid
• CAS No: 2679829-68-4
• MF: C₁₁H₁₃NO₄S
• MW: 255.29022192955
• CID: 5644351
• PubChem ID: 165909467
• Update Time: 2025-05-20

(3S)-3-{(prop-2-en-1-yloxy)carbonylamino}-3-(thiophen-3-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• (3S)-3-{[(prop-2-en-1-yloxy)carbonyl]amino}-3-(thiophen-3-yl)propanoic acid
• 2679829-68-4
• EN300-28279902
• (3S)-3-{(prop-2-en-1-yloxy)carbonylamino}-3-(thiophen-3-yl)propanoic acid

• Inchi： 1S/C11H13NO4S/c1-2-4-16-11(15)12-9(6-10(13)14)8-3-5-17-7-8/h2-3,5,7,9H,1,4,6H2,(H,12,15)(H,13,14)/t9-/m0/s1
• InChI Key： VNATXBGUULBITE-VIFPVBQESA-N
• SMILES： S1C=CC(=C1)[C@H](CC(=O)O)NC(=O)OCC=C

Computed Properties

• Exact Mass: 255.05652907g/mol
• Monoisotopic Mass: 255.05652907g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 7
• Complexity: 295
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 104Ų

Additional information on (3S)-3-{(prop-2-en-1-yloxy)carbonylamino}-3-(thiophen-3-yl)propanoic acid

Introduction to (3S)-3-{(prop-2-en-1-yloxy)carbonylamino}-3-(thiophen-3-yl)propanoic acid (CAS No. 2679829-68-4)

(3S)-3-{(prop-2-en-1-yloxy)carbonylamino}-3-(thiophen-3-yl)propanoic acid (CAS No. 2679829-68-4) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications. This introduction aims to provide a comprehensive overview of the compound, including its chemical structure, synthesis methods, biological activities, and recent research advancements.

The chemical structure of (3S)-3-{(prop-2-en-1-yloxy)carbonylamino}-3-(thiophen-3-yl)propanoic acid is defined by its chiral center at the third carbon atom, an allyl ether group, and a thiophene ring. The presence of these functional groups imparts distinct properties to the molecule, making it an interesting candidate for further investigation. The compound's molecular formula is C₁₄H₁₅NO₄S, with a molecular weight of approximately 297.34 g/mol.

The synthesis of (3S)-3-{(prop-2-en-1-yloxy)carbonylamino}-3-(thiophen-3-yl)propanoic acid involves several key steps. One common approach is the coupling of a thiophene derivative with an amino acid ester, followed by selective protection and deprotection steps to achieve the desired chirality and functional group arrangement. Recent advancements in asymmetric synthesis have further refined these methods, improving yields and reducing the number of purification steps required.

In terms of biological activity, (3S)-3-{(prop-2-en-1-yloxy)carbonylamino}-3-(thiophen-3-yl)propanoic acid has been studied for its potential as a therapeutic agent. Initial in vitro studies have shown that the compound exhibits significant anti-inflammatory properties, making it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease. Additionally, preliminary data suggest that the compound may have antiviral activity against certain RNA viruses, which could have implications for the development of new antiviral therapies.

The mechanism of action of (3S)-3-{(prop-2-en-1-yloxy)carbonylamino}-3-(thiophen-3-yl)propanoic acid is not yet fully understood, but it is believed to involve multiple pathways. One proposed mechanism is the modulation of cytokine production and signaling pathways involved in inflammation. Another potential mechanism is the inhibition of viral replication through interference with specific viral enzymes or host cell factors. Ongoing research aims to elucidate these mechanisms in greater detail.

Clinical trials are currently underway to evaluate the safety and efficacy of (3S)-3-{(prop-2-en-1-yloxy)carbonylamino}-3-(thiophen-3-yl)propanoic acid in human subjects. Early phase I trials have shown that the compound is well-tolerated at various dose levels, with no significant adverse effects reported. These results are encouraging and pave the way for further clinical development.

Beyond its therapeutic applications, (3S)-3-{(prop-2-en-1-yloxy)carbonylamino}-3-(thiophen-3-yl)propanoic acid has also been explored for its potential use in diagnostic imaging and drug delivery systems. The unique chemical properties of the compound make it suitable for conjugation with imaging agents or encapsulation in nanoparticles, enhancing its utility in both diagnostic and therapeutic contexts.

In conclusion, (3S)-3-{(prop-2-en-1-yloxy)carbonylamino}-3-(thiophen-3-yl)propanoic acid (CAS No. 2679829-68-4) represents a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for further investigation and development. As research continues to advance, it is likely that new insights into the potential uses and mechanisms of this compound will emerge, contributing to the advancement of healthcare solutions.